Cas no 1251037-85-0 (3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide
• CAS No: 1251037-85-0
• MF: C₉H₁₇N₃O₂S
• MW: 231.315180540085
• CID: 4581848
• PubChem ID: 61394855
• Update Time: 2025-11-02

3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide
• 1H-Pyrazole-4-sulfonamide, 3,5-dimethyl-1-(2-methylpropyl)-

• Inchi： 1S/C9H17N3O2S/c1-6(2)5-12-8(4)9(7(3)11-12)15(10,13)14/h6H,5H2,1-4H3,(H2,10,13,14)
• InChI Key： FBBBZMMEXIGBNS-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(C)=C(S(N)(=O)=O)C(C)=N1

Experimental Properties

• Melting Point: NA

3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide

3,5-Dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide: A Comprehensive Overview of Its Properties and Applications

The chemical compound 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide (CAS No. 1251037-85-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative belongs to the pyrazole family, known for its versatile applications in drug discovery and material science. With its unique structural features, including the dimethylpyrazole core and isobutyl substituent, this compound exhibits interesting physicochemical properties that make it valuable for various industrial applications.

Recent trends in chemical research highlight growing interest in heterocyclic sulfonamides, particularly those containing pyrazole moieties. The 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide structure combines these pharmacophoric elements, making it a subject of investigation for potential biological activities. Researchers are particularly interested in how the sulfonamide group and alkyl substitution pattern influence the compound's solubility, stability, and interaction with biological targets.

The synthesis of 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide typically involves multi-step organic reactions starting from commercially available pyrazole precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to optimize yield while minimizing environmental impact. Analytical characterization of this compound includes advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, which confirm its molecular structure and purity.

In pharmaceutical applications, pyrazole sulfonamides like 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide are being explored for their potential as enzyme inhibitors. Current research focuses on their interaction with carbonic anhydrases, a family of enzymes implicated in various physiological processes. The compound's lipophilic character, imparted by the isobutyl group, may influence its membrane permeability and pharmacokinetic properties.

The agrochemical industry has shown interest in 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide derivatives as potential crop protection agents. The sulfonamide functionality combined with the pyrazole scaffold offers possibilities for developing novel herbicides or fungicides with improved environmental profiles. Researchers are investigating structure-activity relationships to optimize efficacy while maintaining favorable toxicological characteristics.

Material science applications of 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide include its use as a building block for advanced polymers and coordination compounds. The compound's ability to act as a ligand for metal ions makes it valuable in catalysis and materials design. Recent studies explore its potential in creating metal-organic frameworks (MOFs) with specific pore structures and surface properties.

From a commercial perspective, the global market for specialty pyrazole derivatives like 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide is experiencing steady growth. Pharmaceutical and agrochemical companies are actively seeking novel heterocyclic compounds to expand their product pipelines. Suppliers of fine chemicals have responded by developing efficient synthesis routes and purification methods to meet research and development demands.

Safety considerations for handling 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized nature, researchers recommend proper personal protective equipment when working with this chemical. Environmental fate studies suggest that proper waste management procedures should be implemented to prevent ecosystem contamination.

Future research directions for 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide include exploring its potential in medicinal chemistry and investigating structure-activity relationships through systematic derivatization. Computational chemistry approaches are being employed to predict biological activity and optimize molecular properties. The compound's versatility ensures it will remain an important subject of study in multiple scientific disciplines.

For researchers seeking high-purity 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide, several specialty chemical suppliers offer this compound with detailed certificates of analysis. Quality control typically includes HPLC purity verification and comprehensive spectroscopic characterization. The compound is generally supplied as a crystalline solid with specified storage conditions to ensure long-term stability.

The scientific literature contains numerous references to pyrazole sulfonamide derivatives structurally related to 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide. These publications provide valuable insights into synthetic methodologies, structural characteristics, and potential applications. Recent patent filings indicate growing commercial interest in this class of compounds for various industrial applications.

In conclusion, 3,5-dimethyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonamide (CAS No. 1251037-85-0) represents an important building block in modern chemical research. Its unique combination of pyrazole and sulfonamide functionalities offers diverse possibilities for pharmaceutical development, agrochemical innovation, and materials science applications. As research continues to uncover new properties and applications for this compound, its significance in specialized chemical markets is likely to increase.